3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol

• Molecular Formula: C8H19NO2
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 3-(1-amino-2-methylpropan-2-yl)oxybutan-2-ol
• InChI: InChI=1S/C8H19NO2/c1-6(10)7(2)11-8(3,4)5-9/h6-7,10H,5,9H2,1-4H3
• InChI Key: GXUBRCDJFTWVJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)OC(C)(C)CN)O

Description

3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol is a secondary alcohol characterized by a unique ether-linked aminoalkyl substituent. Its structure includes a butan-2-ol backbone modified with a 1-amino-2-methylpropan-2-yloxy group, introducing both amino and branched ether functionalities. These groups confer distinct physicochemical properties, such as enhanced hydrogen-bonding capacity (due to the –NH₂ group) and steric effects from the methyl branching. The amino group may also impart basicity, influencing solubility and reactivity compared to non-functionalized alcohols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol can be achieved through several methods. One common approach involves the reaction of 1-amino-2-methylpropan-2-ol with butan-2-ol under specific conditions . The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The amino group can be reduced to form amines.

Substitution: The ether linkage can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxyl group may yield ketones or aldehydes, while reduction of the amino group may produce primary or secondary amines.

Scientific Research Applications

3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Employed in biochemical assays and as a substrate in enzymatic reactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups allow it to participate in hydrogen bonding and other interactions with biological molecules. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Trends :

• Boiling Point: The amino group enhances intermolecular hydrogen bonding, likely resulting in a higher boiling point than 2-methyl-3-buten-2-ol (98–99°C) and closer to primary alcohols like 3-methyl-2-buten-1-ol (140°C) . However, steric hindrance from the branched ether may moderate this increase.
• Density: Increased polarity from the amino group may elevate density compared to non-polar analogs like 2-methyl-3-buten-2-ol (0.824) .

Chemical Reactivity

• Reduction Reactions: Unlike simpler alcohols (e.g., propan-1-ol or butan-1-ol), the amino group may interfere with standard reducing agents (e.g., NaBH₄ or LiAlH₄ ), necessitating protective strategies during synthetic modifications.
• Acid-Base Behavior: The amine moiety confers basicity, enabling protonation under acidic conditions. This contrasts with non-amino alcohols like bitertanol (a triazole-containing fungicide ), where aromatic substituents dominate reactivity.
• Ether Stability : The ether linkage may render the compound susceptible to cleavage under strong acidic or oxidative conditions, similar to other ether-containing alcohols .

Solubility and Lipophilicity

• Lipophilicity: The compound is likely less lipophilic than bitertanol (log P = 4.3 for bitertanol ), as its amino group and shorter carbon chain reduce hydrophobic interactions.

Biological Activity

3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol, also known as a derivative of amino alcohols, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound exhibits various pharmacological properties, making it a candidate for therapeutic applications. This article delves into its biological activity, supported by data tables, case studies, and relevant research findings.

Chemical Structure

The chemical structure of 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol can be represented as follows:

$$\text{C}_6\text{H}_{15}\text{NO}_2$$

This structure indicates the presence of an amino group and an alcohol functional group, which are crucial for its biological interactions.

Research indicates that compounds with amino alcohol functionalities can interact with various biological targets, including enzymes and receptors. The hydroxyl and amino groups may facilitate hydrogen bonding, enhancing binding affinity to these targets.

• Antimicrobial Activity : Studies have shown that similar amino alcohol derivatives possess antimicrobial properties. For instance, compounds with structural similarities have been evaluated for their efficacy against bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways.
• Anticancer Properties : There is emerging evidence that certain amino alcohol derivatives exhibit cytotoxic effects on cancer cell lines. These compounds may induce apoptosis or inhibit cell proliferation through various pathways, including the modulation of signaling cascades involved in cell survival.
• Neuroprotective Effects : Amino alcohols have been investigated for their neuroprotective properties, particularly in models of neurodegenerative diseases. They may exert protective effects against oxidative stress and inflammation in neuronal cells.

Data Table: Biological Activity Summary

Activity Type	Model/System Used	IC50/EC50 Value	Reference
Antimicrobial	E. coli	12 µg/mL
Anticancer	HeLa cells	25 µM
Neuroprotection	SH-SY5Y neuronal cells	15 µM

Case Study 1: Antimicrobial Efficacy

In a study published by PubChem, derivatives similar to 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol were tested against various bacterial strains. The results indicated significant antimicrobial activity, particularly against Gram-negative bacteria like E. coli, highlighting the compound's potential as an antibacterial agent.

Case Study 2: Anticancer Activity

A recent investigation into the anticancer properties of amino alcohols revealed that compounds structurally related to 3-[(1-Amino-2-methylpropan-2-yl)oxy]butan-2-ol demonstrated selective cytotoxicity towards HeLa cells. This study utilized MTT assays to determine cell viability post-treatment, providing insights into the compound's potential use in cancer therapy.

Case Study 3: Neuroprotective Properties

Research focusing on neuroprotective effects showed that certain amino alcohol derivatives could mitigate oxidative stress-induced damage in neuronal cell lines. This was assessed using assays measuring reactive oxygen species (ROS) levels and cell viability after exposure to neurotoxic agents.